Cas no 857969-94-9 ()
structure
Product Name:
CAS No:857969-94-9
MF:C6H3N3O2S
MW:181.171919107437
CID:6708986
PubChem ID:23456866
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C6H3N3O2S/c10-9(11)4-1-5-6(7-2-4)8-3-12-5/h1-3H
- InChI Key： UZUBBGGQPUHRGI-UHFFFAOYSA-N
- SMILES： S1C=NC2=C1C=C(C=N2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 180.99459752g/mol
- Monoisotopic Mass: 180.99459752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 99.8Ų
Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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